N-(2,4-dimethoxyphenyl)-2-[3-[(4-methoxyphenyl)methyl]-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[3-[(4-methoxyphenyl)methyl]-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C24H23N3O5S2/c1-30-16-6-4-15(5-7-16)13-27-23(29)22-19(10-11-33-22)26-24(27)34-14-21(28)25-18-9-8-17(31-2)12-20(18)32-3/h4-12H,13-14H2,1-3H3,(H,25,28)
• InChI Key: CNVSBLIUHHQURH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC4=C(C=C(C=C4)OC)OC
• Molecular Formula: C24H23N3O5S2
• Molecular Weight: 497.6 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-[3-[(4-methoxyphenyl)methyl]-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C24H23N3O5S2 and its molecular weight is 497.58. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Compounds derived from thieno[3,2-d]pyrimidine have been synthesized and evaluated for their antitumor activities. For instance, Hafez and El-Gazzar (2017) synthesized a series of novel thieno[3,2-d]pyrimidine derivatives, exhibiting potent anticancer activity against various human cancer cell lines, including breast, cervical, and colonic carcinoma cells, comparable to that of doxorubicin. These compounds represent a promising avenue for the development of new cancer therapies (Hafez & El-Gazzar, 2017).

Antimicrobial and Antifungal Effects

Additionally, certain thieno[3,2-d]pyrimidine derivatives have demonstrated significant antimicrobial and antifungal properties. For example, Kerru et al. (2019) prepared a series of thienopyrimidine linked rhodanine derivatives that exhibited potent antibacterial potency against E. coli, B. subtilis, B. cereus, and K. pneumonia, as well as antifungal potency against A. flavus, A. niger, P. marneffei, and C. albicans. These findings suggest that thieno[3,2-d]pyrimidine derivatives could serve as effective antimicrobial and antifungal agents (Kerru et al., 2019).

Enzyme Inhibition

Thieno[3,2-d]pyrimidine derivatives also play a significant role in enzyme inhibition, which is critical for the development of drugs targeting specific metabolic pathways. Gangjee et al. (2008) synthesized compounds that act as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), enzymes crucial for DNA synthesis and cell proliferation. The study highlighted that these compounds exhibit potent inhibitory activities, presenting a pathway for the development of novel anticancer drugs (Gangjee et al., 2008).